4-{2-(Acryloyloxy)-4-[(3-carboxypropanoyl)oxy]butoxy}-4-oxobutanoate

• CAS No.: 345352-42-3
• Molecular Formula: C15H19O10-
• Molecular Weight: 359.30 g/mol
• IUPAC Name: 4-[4-(3-carboxypropanoyloxy)-2-prop-2-enoyloxybutoxy]-4-oxobutanoate
• InChI: InChI=1S/C15H20O10/c1-2-13(20)25-10(9-24-15(22)6-4-12(18)19)7-8-23-14(21)5-3-11(16)17/h2,10H,1,3-9H2,(H,16,17)(H,18,19)/p-1
• InChI Key: JCRPIYAUXJMAMR-UHFFFAOYSA-M
• Canonical SMILES: C=CC(=O)OC(CCOC(=O)CCC(=O)O)COC(=O)CCC(=O)[O-]

Description

“4-{2-(Acryloyloxy)-4-[(3-carboxypropanoyl)oxy]butoxy}-4-oxobutanoate” is a complex organic compound that may have potential applications in various fields such as polymer chemistry, materials science, and possibly biomedical research. The compound’s structure suggests it could be involved in forming polymers or acting as a monomer in copolymerization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “4-{2-(Acryloyloxy)-4-[(3-carboxypropanoyl)oxy]butoxy}-4-oxobutanoate” likely involves multiple steps, including esterification and acrylation reactions. A possible synthetic route could involve:

Esterification: Reacting a butanedioic acid derivative with an alcohol to form an ester.

Acrylation: Introducing an acryloyloxy group through a reaction with acryloyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production might scale up these reactions using continuous flow reactors to ensure consistent product quality and yield. Catalysts and optimized reaction conditions (temperature, pressure, solvent choice) would be crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound could undergo oxidation reactions, potentially forming carboxylic acids or other oxidized derivatives.

Reduction: Reduction might yield alcohols or other reduced forms.

Substitution: Nucleophilic substitution reactions could replace functional groups, altering the compound’s properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Conditions might include the use of strong nucleophiles like sodium methoxide or potassium tert-butoxide.

Major Products

The major products would depend on the specific reactions but could include various esters, alcohols, or carboxylic acids.

Scientific Research Applications

Chemistry

Polymer Chemistry: As a monomer in the synthesis of copolymers with unique properties.

Materials Science: Potential use in creating advanced materials with specific mechanical or chemical properties.

Biology and Medicine

Drug Delivery: Possible applications in designing drug delivery systems due to its functional groups.

Biocompatible Materials: Use in creating materials compatible with biological systems.

Industry

Coatings and Adhesives: Utilized in the formulation of specialized coatings or adhesives.

Mechanism of Action

The compound’s mechanism of action would depend on its application. For instance, in polymer chemistry, it might act as a cross-linking agent, forming networks that enhance material properties. In drug delivery, it could interact with biological molecules, facilitating targeted delivery.

Comparison with Similar Compounds

Similar Compounds

Acrylic Esters: Compounds like methyl methacrylate or ethyl acrylate.

Polyesters: Similar to poly(butylene succinate) or poly(lactic acid).

Uniqueness

“4-{2-(Acryloyloxy)-4-[(3-carboxypropanoyl)oxy]butoxy}-4-oxobutanoate” is unique due to its specific functional groups, which may impart distinct properties such as enhanced reactivity or specific interactions with other molecules.